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Technical Support Center: PP13 Analysis

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the proper sample collection and storage for Placental Protein 13 (PP13) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable sample type for PP13 analysis?

Al: The most common and recommended sample types for PP13 analysis are maternal serum
and plasma.[1][2] Other biological fluids like urine, saliva, and tissue homogenates can also be
used, though protocols may vary.[3][4]

Q2: Which blood collection tubes should | use?

A2: For serum collection, use a serum separator tube (SST).[3][5] For plasma collection, use
tubes containing either EDTA or heparin as an anticoagulant.[3][5] Do not use plasma collected
in or treated with EDTA if the downstream analysis is sensitive to it, though for general ELISA it
is often acceptable.[6]
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Q3: What is the correct procedure for processing blood samples?
A3: Proper and timely processing is crucial for accurate results.

e For Serum: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.
Afterwards, centrifuge the sample at 1000 x g for 20 minutes.[3][5]

e For Plasma: Centrifuge the sample at 1000 x g for 15 minutes at 2-8°C within 30 minutes of
collection.[3][5][7]

Q4: How should | store my samples before analysis?
A4: Proper storage is critical to maintain the integrity of PP13.

o Short-term: If the assay is to be performed within 24 hours, store the separated serum or
plasma at 2-8°C.[7]

» Long-term: For longer storage, aliquot the samples and store them at -20°C or -80°C.[3][5][7]
PP13 in serum is stable for at least 34 days at refrigerator temperature.[3] For long-term
storage, samples can be kept at -20°C for up to 3 months or at -80°C for up to 6 months.[7]

Q5: How many times can | freeze and thaw my samples?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the
protein and affect the results.[3][5][7] Studies have shown that PP13 concentration is not
significantly altered after three freeze-thaw cycles from -20°C to room temperature.[8]
However, it is best practice to aliquot samples into single-use volumes before freezing.

Troubleshooting Guide

Issue 1: | obtained unexpected or inconsistent results in my PP13 ELISA.
e Possible Cause: Improper sample collection or handling.

o Solution: Review the detailed experimental protocols for sample collection and processing.
Ensure that the correct collection tubes, centrifugation speeds, and storage conditions
were used. Pre-analytical variables account for a significant percentage of laboratory
errors.[9][10]
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e Possible Cause: Hemolysis or lipemia in the sample.

o Solution: Visually inspect the samples for a reddish tinge (hemolysis) or a milky
appearance (lipemia). Do not use grossly hemolyzed or lipemic specimens as they can
interfere with the assay.[7] To avoid lipemia, it is recommended to use a sample from a
fasting patient.[9]

e Possible Cause: Use of incorrect collection tubes.

o Solution: Ensure you are using serum separator tubes for serum or EDTA/heparin tubes
for plasma. Using the wrong tube can lead to clotting when plasma is desired or
contamination with anticoagulants that may interfere with the assay.[11]

Issue 2: My sample appears to be hemolyzed.
» Possible Cause: Vigorous mixing of the blood sample.

o Solution: After collection, gently invert the tubes 8-10 times to mix the blood with the
anticoagulant (for plasma tubes).[12] Avoid shaking the tubes.[13]

e Possible Cause: Difficult blood draw.

o Solution: Use appropriate phlebotomy techniques to minimize trauma to the vein and red
blood cells.[14][15]

Issue 3: | have a low sample volume.
» Possible Cause: Under-filling the collection tube.

o Solution: Ensure that blood collection tubes are filled to the appropriate volume to maintain
the correct blood-to-anticoagulant ratio, which is critical for plasma samples.[14]

Data Presentation

Table 1. Sample Collection and Processing Parameters
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Parameter

Serum

Plasma

Collection Tube

Serum Separator Tube (SST)

EDTA or Heparin Tube

2 hours at room temperature or

Clotting Time ) N/A
overnight at 4°C

Centrifugation Speed 1000 x g 1000 x g

Centrifugation Duration 20 minutes 15 minutes

Centrifugation Temperature Room Temperature 2-8°C

Table 2: Sample Storage Conditions and Stability

Storage Condition

Duration

Stability Notes

Room Temperature

Up to 3.4 days (in serum)

PP13 is stable in whole blood
for at least 3 days at room

temperature.[8]

Refrigerator (2-8°C)

Up to 34 days (in serum)

Recommended for short-term
storage (up to 24 hours) before

analysis.[7][8]

Freezer (-20°C)

Up to 3 months

Avoid repeated freeze-thaw

cycles.[7]

Ultra-low Freezer (-80°C)

Up to 6 months

Recommended for long-term

storage.[7]

Experimental Protocols
Protocol 1: Serum Sample Collection and Preparation

e Collection: Collect whole blood into a serum separator tube (SST).

¢ Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.[3]

o Centrifugation: Centrifuge the SST at 1000 x g for 20 minutes at room temperature.[3][5]
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 Aliquoting: Carefully aspirate the serum and aliquot it into clean, labeled cryovials.

o Storage: For immediate analysis, store at 2-8°C. For long-term storage, store at -20°C or
-80°C.[3][5]

Protocol 2: Plasma Sample Collection and Preparation

» Collection: Collect whole blood into a tube containing either EDTA or heparin as an
anticoagulant.

e Mixing: Immediately after collection, gently invert the tube 8-10 times to ensure proper
mixing of blood and anticoagulant.[12]

o Centrifugation: Within 30 minutes of collection, centrifuge the tube at 1000 x g for 15 minutes
at 2-8°C.[3][5]

 Aliquoting: Carefully collect the plasma supernatant and aliquot it into clean, labeled
cryovials.

o Storage: For immediate analysis, store at 2-8°C. For long-term storage, store at -20°C or
-80°C.[3][5]

Visualizations
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Workflow for PP13 Sample Collection and Processing

Sample Collection

Collect Blood

Serum Tube (SST) Plasma Tube (EDTA/Heparin)

Sample Processing

Allow to Clot Invert to Mix

Centrifuge (1000g, 20 min) Centrifuge (10009, 15 min)

Aliquoting and Storage

Aliquot Serum Aliquot Plasma

. .

Short-term (2-8°C) Long-term (-20°C / -80°C)

PP13 Analysis (e.g., ELISA)

Click to download full resolution via product page

Caption: Workflow for PP13 Sample Collection and Processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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